Cas no 83926-74-3 (4-cyclopentyl-2-methylbutan-2-ol)

4-cyclopentyl-2-methylbutan-2-ol structure

83926-74-3 structure

Product Name:4-cyclopentyl-2-methylbutan-2-ol

CAS No:83926-74-3

Molecular Formula:C₁₀H₂₀O

Molecular Weight:156.265203475952

CID:6246579

PubChem ID:22728826

4-cyclopentyl-2-methylbutan-2-ol Properties

Names and Identifiers

- 4-cyclopentyl-2-methylbutan-2-ol
- 83926-74-3
- 4-cyclopentyl-2-methyl-2-butanol
- FSZWOPFFVMYSPF-UHFFFAOYSA-N
- EN300-1848417
- SCHEMBL5156250
- InChIKey： FSZWOPFFVMYSPF-UHFFFAOYSA-N
- Inchi： 1S/C10H20O/c1-10(2,11)8-7-9-5-3-4-6-9/h9,11H,3-8H2,1-2H3
- SMILES： OC(C)(C)CCC1CCCC1

Computed Properties

Exact Mass: 156.151415257g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 156.151415257g/mol
Heavy Atom Count: 11
Complexity: 112
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 20.2Å²

4-cyclopentyl-2-methylbutan-2-ol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1848417-0.05g	4-cyclopentyl-2-methylbutan-2-ol	83926-74-3		0.05g	$587.0	2023-09-19

4-cyclopentyl-2-methylbutan-2-ol Related Literature

1. Pentamethyl- and 1,2,4-tri(tert-butyl)cyclopentadienyl containing p-block complexes – differences and similarities†

Paul Niklas Ruth,Regine Herbst-Irmer,Dietmar Stalke,Zhi Yang,Herbert W. Roesky Dalton Trans., 2021,50, 2067-2074
2. Photoresponsive chiral nanotubes of achiral amphiphilic azobenzene†

Qingchao Hu,Yangyang Wang,Jiong Jia,Chunsheng Wang,Lei Feng,Renhao Dong,Xuan Sun,Jingcheng Hao Soft Matter, 2012,8, 11492-11498
3. An electron spin resonance study of conformational inversion in 4-alkyl-piperidine nitroxides

J. Chem. Soc. D, 1970, 540b-541
4. Acid-catalyzed proton exchange as a novel approach for relaxivity enhancement in Gd-HPDO3A-like complexes†

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5. Unimolecular photolysis mechanisms of formamide: the effect of thermal energy†

Parichart Suwannakham,Kritsana Sagarik Phys. Chem. Chem. Phys., 2020,22, 25789-25802
6. Identification and determination of alkyl xanthate mixtures

Analyst, 1977,102, 519-524
7. The Pauson–Khand reaction of medium sized trans-cycloalkenes†

Agustí Lledó,Aida Fuster,Marc Revés Chem. Commun., 2013,49, 3055-3057
8. Red-emitting phosphors APF6:Mn4+ (A = Cs+, Rb+, K+): synthesis, luminescence properties and application in solid-state lighting†

Yu Chen,Zhaofeng Yang,Qin Wang,Meizhu Rong,Qiang Zhou,Zhengliang Wang Dalton Trans., 2019,48, 10901-10906
9. Oxidation/reduction kinetics of supported Rh/Rh2O3nanoparticles in plug flow conditions using dispersive EXAFS†

Mark A. Newton,Steven G. Fiddy,Gemma Guilera,Bhrat Jyoti,John Evans Chem. Commun., 2005, 118-120
10. A photoinduced cross-dehydrogenative-coupling (CDC) reaction between aldehydes and N-hydroxyimides by a TiO2–Co ascorbic acid nanohybrid under visible light irradiation†

Fahimeh Feizpour,Maasoumeh Jafarpour,Abdolreza Rezaeifard New J. Chem., 2018,42, 807-811

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